Cas no 131549-62-7 (2,3-Butanedione,1,1,1-trifluoro-)
131549-62-7 structure
Product Name:2,3-Butanedione,1,1,1-trifluoro-
CAS No:131549-62-7
MF:C4H3F3O2
MW:140.060631990433
CID:102317
PubChem ID:22456016
Update Time:2025-04-18
2,3-Butanedione,1,1,1-trifluoro- Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Butanedione,1,1,1-trifluoro-
- 2,3-Butanedione, 1,1,1-trifluoro- (9CI)
- 1,1,1-trifluorobutane-2,3-dione
- FCQWQHWUAIOBPE-UHFFFAOYSA-N
- SCHEMBL411234
- trifluorobiacetyl
- 1,1,1-trifluoro-2,3-butanedione
- 131549-62-7
-
- Inchi: 1S/C4H3F3O2/c1-2(8)3(9)4(5,6)7/h1H3
- InChI Key: FCQWQHWUAIOBPE-UHFFFAOYSA-N
- SMILES: FC(C(C(C)=O)=O)(F)F
Computed Properties
- Exact Mass: 140.00849
- Monoisotopic Mass: 140.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1A^2
- XLogP3: 0.7
Experimental Properties
- PSA: 34.14
2,3-Butanedione,1,1,1-trifluoro- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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